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Compound of Interest

Compound Name: Cefrotil

Cat. No.: B1216817

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro susceptibility of
Haemophilus influenzae to Cefuroxime, a second-generation cephalosporin antibiotic. The
document details quantitative susceptibility data, experimental protocols for susceptibility
testing, and the underlying mechanisms of action and resistance.

Quantitative Susceptibility Data

The in vitro activity of Cefuroxime against Haemophilus influenzae has been extensively
studied. The susceptibility is commonly measured by the Minimum Inhibitory Concentration
(MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a
bacterium. The data is often summarized using MIC50 and MIC90 values, which represent the
MIC required to inhibit the growth of 50% and 90% of tested isolates, respectively.

Table 1: Cefuroxime MIC Distribution for Haemophilus
influenzae
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MIC
Study/Re  Year(s) of No. of - MIC50 MIC90 Referenc
ange
gion Isolation Isolates . (ng/mL) (ng/mL) e
(ng/mL)
United
2016 700 <0.12—>4 0.25 >4 [1]
States
] Data up to
Worldwide 8,523 - - [2]
2007
Czech
_ 2010-2018 228 - - [3]
Republic

Note: Dashes indicate data not specified in the cited source.

Table 2: Cefuroxime Resistance Rates in Haemophilus

influenzae
Study/Regi Year(s) of No. of Resistance
. Comments Reference
on Isolation Isolates Rate (%)
) Reduced

United States 2016 700 2.0 o
susceptibility
Focus on

Czech non-

_ 2010-2018 228 _ [3]

Republic enzymatic

resistance

Mechanisms of Action and Resistance

Mechanism of Action of Cefuroxime

Cefuroxime, a -lactam antibiotic, exerts its bactericidal effect by inhibiting the synthesis of the

bacterial cell wall.[4][5][6][7] The primary target of Cefuroxime is the penicillin-binding proteins

(PBPs), which are essential enzymes for the cross-linking of peptidoglycan, a critical

component of the bacterial cell wall.[5][6][7] By binding to and inactivating these proteins,

particularly PBP3 in H. influenzae, Cefuroxime disrupts cell wall integrity, leading to cell lysis

and death.[8]
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Mechanisms of Cefuroxime Resistance in H. influenzae
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Susceptibility Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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